Cas no 26004-68-2 (2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-2-buten-1-yl)-)

• Product Name: 2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-2-buten-1-yl)-
• CAS No: 26004-68-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 258095
• PubChem ID: 135570617
• Update Time: 2025-04-19

2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxo-2-buten-1-yl)-
• (3E)-3-[(E)-1-hydroxybut-2-enylidene]-6-methylpyran-2,4-dione
• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-2-butenyl)-
• 26004-68-2
• 3-Crotonil-4-idrossi-6-metil-2H-piran-2-one [Italian]
• 3-Crotonyl-4-hydroxy-6-methyl-2H-pyran-2-one
• BRN 1283535
• 5-18-03-00077 (Beilstein Handbook Reference)
• 3-Crotonil-4-idrossi-6-metil-2H-piran-2-one

• Inchi： 1S/C10H10O4/c1-3-4-7(11)9-8(12)5-6(2)14-10(9)13/h3-5,12H,1-2H3/b4-3+
• InChI Key： USZFKSACQAZYHV-ONEGZZNKSA-N
• SMILES： O1C(C(C(/C=C/C)=O)=C(C=C1C)O)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.299
• Boiling Point: 337.2°C at 760 mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.567
• PSA: 63.6